2-[(2-Methylpropan-2-yl)oxycarbonylamino]-5-methylsulfonylpentanoic acid

• IUPAC Name: 2-[(2-methylpropan-2-yl)oxycarbonylamino]-5-methylsulfonylpentanoic acid
• InChI: InChI=1S/C11H21NO6S/c1-11(2,3)18-10(15)12-8(9(13)14)6-5-7-19(4,16)17/h8H,5-7H2,1-4H3,(H,12,15)(H,13,14)
• InChI Key: PWQXWXIEPAIZDO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CCCS(=O)(=O)C)C(=O)O
• Molecular Formula: C11H21NO6S
• Molecular Weight: 295.35 g/mol

Description

MPA is a synthetic compound that belongs to the family of fatty acid derivatives. It is a potent inhibitor of fatty acid synthase, which is a key enzyme in the biosynthesis of fatty acids. MPA has been shown to have potential therapeutic applications in the treatment of cancer, obesity, and metabolic disorders.

Scientific Research Applications

Synthesis and Chemical Reactions

Research has focused on synthesizing and studying the properties of compounds with structural similarities or related chemical functionalities. For instance, the reaction of β-iminoalcohols with sulfur dioxide, producing methanesulfonic acids, demonstrates the versatility of sulfonic acid derivatives in synthesis (Gryaznov et al., 2010). Similarly, studies on alkenesulfonic acids reveal insights into their spectra, isomerization rates, and reactions, highlighting the chemical behavior of sulfonic acids under various conditions (Brouwer & Doorn, 2010).

Material Science and Polymers

In material science, the focus is on creating new materials with enhanced properties. For example, the synthesis of N-substituted 1,3-oxazinan-2-ones involves compounds that might share reactivity patterns with the target acid, showing the potential for creating biologically active materials or intermediates for further chemical reactions (Trifunović et al., 2010).

Catalysis and Chemical Transformations

The development of catalytic processes using sulfonic acids or related compounds can lead to efficient synthesis routes for various chemicals. Research into using sulfenic acids derived from l-cysteine for generating sulfoxides demonstrates the catalytic potential of sulfonic acid derivatives in synthesizing biologically relevant molecules (Aversa et al., 2005).

Environmental and Industrial Applications

The study and development of compounds for environmental and industrial applications, such as water treatment or as components in various formulations, are crucial. The role of 2-acrylamido-2-methylpropane sulfonic acid (AMPS) in the synthesis of polyacrylamide, used in water treatment, illustrates the environmental significance of researching sulfonic acid derivatives (Wang & Feng, 2011).